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For Researchers, Scientists, and Drug Development Professionals

Introduction

Hexyldimethyloctylammonium bromide, with the CAS number 187731-26-6, is an
asymmetric quaternary ammonium salt. It is classified as a cationic surfactant. This technical
guide provides a comprehensive overview of its known physicochemical properties, synthesis,
and applications based on currently available scientific literature. While primarily utilized in
material science, its surfactant properties are of interest for various scientific disciplines.

Physicochemical Properties

Hexyldimethyloctylammonium bromide is a liquid at room temperature, appearing as a
colorless to light orange or yellow clear liquid. As an asymmetric cationic surfactant, its
molecular structure consists of a positively charged nitrogen atom bonded to two methyl
groups, a hexyl chain, and an octyl chain, with bromide as the counter-ion. This asymmetry
influences its aggregation behavior in solution.[1]

Table 1: Physicochemical Data of Hexyldimethyloctylammonium Bromide
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Property Value Source

CAS Number 187731-26-6 N/A

Molecular Formula Ci6H36BrN N/A

Molecular Weight 322.37 g/mol N/A
Colorless to light orange/yellow

Appearance o N/A
clear liquid

Purity >97.0% N/A

Critical Micelle Concentration

32-34 mM in aqueous solution [2]
(CMC)

Synthesis

A detailed, peer-reviewed synthesis protocol specifically for hexyldimethyloctylammonium
bromide is not readily available in the public domain. However, the synthesis of asymmetric
guaternary ammonium salts like this compound generally follows a standard quaternization
reaction. This typically involves the reaction of a tertiary amine with an alkyl halide.

General Experimental Protocol for Synthesis

A plausible synthetic route would involve the N-alkylation of N,N-dimethyloctylamine with 1-
bromohexane or, alternatively, the N-alkylation of N,N-dimethylhexylamine with 1-bromooctane.
The reaction is typically carried out in a polar aprotic solvent, such as acetonitrile or acetone,
and may be heated to drive the reaction to completion.

Hypothetical Synthesis Workflow:
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Reactants Reaction Conditions

N,N-dimethyloctylamine Solvent (e.g., Acetonitrile) Heating (Reflux)

Hexyldimethyloctylammonium bromide
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Caption: Hypothetical synthesis workflow for hexyldimethyloctylammonium bromide.

Applications and Mechanism of Action

Current research indicates that the primary applications of hexyldimethyloctylammonium
bromide are in the fields of surfactant chemistry and material science, particularly in the textile
industry. There is no evidence in the current scientific literature to suggest its use in drug
development or any associated biological signaling pathways.

Surfactant and Aggregation Behavior

As a cationic surfactant, hexyldimethyloctylammonium bromide exhibits interesting
concentration-dependent aggregation behavior in aqueous solutions. At concentrations above
its critical micelle concentration (CMC) of 32-34 mM, it forms aggregates.[2] Unusually, it has
been observed to form large aggregates, likely vesicles, spontaneously as the solution is
diluted towards the CMC.[1][2] At higher concentrations, the predominant structures are
micelles.[2] This behavior is of interest for the development of novel delivery systems.[2]

Experimental Protocol for Characterizing Aggregation Behavior:

The aggregation behavior of this surfactant has been studied using a variety of techniques:
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» Dynamic Light Scattering (DLS): To determine the size distribution of aggregates in solution

at various concentrations.

e Transmittance Measurements: To observe the turbidity of the solution, which correlates with
the formation of large aggregates.

o Fluorescence Spectroscopy: Using a fluorescent probe to determine the CMC.

» Diffusion Ordered Nuclear Magnetic Resonance Spectroscopy (DOSY): To characterize the
self-diffusion of the surfactant molecules and aggregates.

Diagram of Aggregation Behavior:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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